3-(acetylamino)-5-amino-4-chlorobenzoic acid

• IUPAC Name: 3-acetamido-5-amino-4-chlorobenzoic acid
• InChI: InChI=1S/C9H9ClN2O3/c1-4(13)12-7-3-5(9(14)15)2-6(11)8(7)10/h2-3H,11H2,1H3,(H,12,13)(H,14,15)
• InChI Key: FMDQFDFZADBSMS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC(=C1Cl)N)C(=O)O
• Molecular Formula: C9H9ClN2O3
• Molecular Weight: 228.63 g/mol

Description

3-(acetylamino)-5-amino-4-chlorobenzoic acid, also known as N-Acetyl-5-amino-4-chloro-2-nitrobenzoic acid (NACB), is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a derivative of 5-amino-4-chloro-2-nitrobenzoic acid (ACNB), which is a well-known inhibitor of the enzyme dihydrofolate reductase (DHFR). NACB has been found to exhibit similar inhibitory activity towards DHFR, as well as other biological activities that make it a promising candidate for further research.

Mechanism of Action

NACB inhibits DHFR by binding to the enzyme's active site and blocking the conversion of dihydrofolate to tetrahydrofolate. This leads to the depletion of tetrahydrofolate, which is required for the synthesis of nucleotides. In addition to its inhibitory activity towards DHFR, NACB has also been found to exhibit other biological activities, such as antioxidant and anti-inflammatory properties.
Biochemical and Physiological Effects:
The biochemical and physiological effects of NACB have been extensively studied in vitro and in vivo. In vitro studies have shown that NACB inhibits the growth of cancer cells, induces cell cycle arrest and apoptosis, and enhances the efficacy of chemotherapy drugs. In vivo studies have demonstrated that NACB can inhibit tumor growth and metastasis in animal models of cancer.

Advantages and Limitations for Lab Experiments

The advantages of using NACB in lab experiments include its high potency and selectivity towards DHFR, as well as its ability to enhance the efficacy of chemotherapy drugs. However, the limitations of using NACB include its potential toxicity and the need for further studies to determine its optimal dosage and administration.

Future Directions

There are several future directions for the research on NACB. One potential direction is to explore its potential applications in the treatment of other diseases, such as autoimmune disorders and infectious diseases. Another direction is to investigate the mechanisms underlying its antioxidant and anti-inflammatory properties, as well as its potential for use in neurodegenerative diseases. Additionally, further studies are needed to optimize the synthesis and administration of NACB for maximum efficacy and safety.

Synthesis Methods

The synthesis of NACB can be achieved through a multistep process starting from 5-nitroanthranilic acid. The first step involves the acetylation of the amino group using acetic anhydride to yield N-acetyl-5-nitroanthranilic acid. This intermediate is then reduced using sodium dithionite to obtain N-acetyl-5-amino-4-chloro-2-nitrobenzoic acid. Finally, the nitro group is reduced using palladium on carbon to give the desired product, NACB.

Scientific Research Applications

NACB has been extensively studied for its potential applications in scientific research, particularly in the field of cancer research. DHFR is an essential enzyme that plays a crucial role in the synthesis of nucleotides, which are required for DNA replication and cell division. Inhibition of DHFR has been shown to be an effective strategy for the treatment of cancer, as it can lead to the depletion of nucleotides and the subsequent inhibition of cell proliferation.